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Compound of Interest

Compound Name: FAK inhibitor 6

Cat. No.: B12417967 Get Quote

Technical Support Center: FAK Inhibitor 6
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability and handling of FAK inhibitor 6 in

DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for FAK inhibitor 6?

A1: FAK inhibitor 6 is readily soluble in dimethyl sulfoxide (DMSO).[1] For most in vitro

applications, a stock solution in high-purity, anhydrous DMSO is recommended.

Q2: What are the recommended storage conditions for FAK inhibitor 6 stock solutions in

DMSO?

A2: To ensure the long-term stability of FAK inhibitor 6, stock solutions in DMSO should be

stored under the following conditions. It is highly recommended to aliquot the stock solution into

smaller, single-use volumes to minimize freeze-thaw cycles.

Q3: How long can I store FAK inhibitor 6 in DMSO?

A3: While specific long-term stability data for FAK inhibitor 6 has not been published, the

following table provides general stability guidelines based on best practices for storing kinase

inhibitors in DMSO. For critical experiments, it is advisable to use freshly prepared stock

solutions or to perform periodic quality control checks.
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Data Presentation: Storage and Stability Recommendations

Form
Storage
Temperature

Recommended
Duration

Notes

Lyophilized Powder -20°C Up to 3 years

Store in a desiccator

to protect from

moisture.

Stock Solution in

DMSO
-20°C 1-3 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-80°C Up to 6 months

Preferred for longer-

term storage. Aliquot

to avoid freeze-thaw

cycles.

Q4: Can I store diluted aqueous solutions of FAK inhibitor 6?

A4: It is not recommended to store FAK inhibitor 6 in aqueous solutions for extended periods.

Many small molecule inhibitors have limited stability in aqueous media. Working solutions

should be prepared fresh daily from the DMSO stock. Any unused aqueous solution should be

discarded.

Q5: My FAK inhibitor 6 arrived at room temperature, but the label says to store it at -20°C. Is it

still viable?

A5: Yes, the product is still viable. Most small molecule inhibitors are stable at room

temperature for the duration of shipping. The recommended storage temperature is for long-

term stability. Upon receipt, you should store it at the recommended temperature.

Troubleshooting Guide
Issue 1: The FAK inhibitor 6 powder won't completely dissolve in DMSO.

Possible Cause 1: Incorrect Solvent Volume. You may have used an insufficient volume of

DMSO for the amount of powder.
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Solution: Re-calculate the required volume of DMSO to achieve the desired concentration.

FAK inhibitor 6 is known to be soluble at 10 mM in DMSO.[1]

Possible Cause 2: Low-Quality or Wet DMSO. DMSO is hygroscopic (absorbs moisture from

the air), and the presence of water can significantly decrease the solubility of many organic

compounds.

Solution: Use a fresh, unopened bottle of anhydrous, high-purity DMSO. Gentle warming

(to 37°C) or brief sonication can also aid in dissolving the compound.

Possible Cause 3: Impurities in the product.

Solution: If you suspect the product has insoluble impurities, you can centrifuge the

solution and carefully transfer the supernatant to a new tube. It is advisable to determine

the actual concentration of the clarified stock solution.

Issue 2: Precipitate forms when I dilute my DMSO stock solution into an aqueous buffer or cell

culture medium.

Possible Cause: Poor Aqueous Solubility. The inhibitor may be precipitating out of the

aqueous solution due to its limited solubility.

Solution 1: Increase the final volume of the aqueous medium to lower the final

concentration of the inhibitor.

Solution 2: First, create an intermediate dilution of your stock in DMSO before adding it to

the aqueous medium.

Solution 3: Ensure the final concentration of DMSO in your experimental setup is low

(typically ≤0.5%) to avoid solvent-induced artifacts and cytotoxicity. Always include a

vehicle control (DMSO only) in your experiments.

Issue 3: I am observing inconsistent or no activity of the inhibitor in my experiments.

Possible Cause 1: Compound Degradation. The inhibitor may have degraded due to

improper storage or multiple freeze-thaw cycles.
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Solution: Use a fresh aliquot of the stock solution. If the problem persists, prepare a new

stock solution from the lyophilized powder.

Possible Cause 2: Incorrect Concentration. There may have been an error in the preparation

of the stock or working solutions.

Solution: Prepare a fresh set of dilutions and consider verifying the concentration of your

stock solution.

Possible Cause 3: Experimental System. The target protein (FAK) may not be expressed or

active in your specific cell line or experimental model.

Solution: Confirm FAK expression and phosphorylation in your model system using

techniques like Western blotting.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of FAK Inhibitor 6 in DMSO

Materials:

FAK inhibitor 6 (Molecular Weight: 477.55 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Carefully weigh out 4.78 mg of FAK inhibitor 6 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.
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Mixing: Tightly cap the tube and vortex for 1-2 minutes until the powder is completely

dissolved, resulting in a clear 10 mM stock solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes. Store the aliquots at -80°C for long-term storage.
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Caption: FAK signaling pathway and the point of intervention by FAK Inhibitor 6.
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Prepare fresh stock in DMSO

Aliquot into multiple tubes

Store at -20°C and -80°C

Timepoint 0:
Analyze initial purity (HPLC)

Future Timepoints (e.g., 1, 3, 6 months):
Analyze a new aliquot
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Caption: Experimental workflow for assessing inhibitor stability in DMSO.
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Inconsistent experimental results?

Was the stock stored correctly?
(aliquoted, -80°C)

 Yes 

Use a fresh aliquot

 No 

Were dilutions prepared fresh?

 Yes 

Contact Technical Support

Prepare new stock solution

Prepare fresh working solutions

 No 

Is FAK active in your system?
(Western Blot)

 Yes 

 Yes 

Validate experimental model

 No 

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent inhibitor activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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